Cas no 1451392-53-2 (2,6-Difluoro-4-(methylthio)phenylboronic acid)

• Product Name: 2,6-Difluoro-4-(methylthio)phenylboronic acid
• CAS No: 1451392-53-2
• MF: C₇H₇BF₂O₂S
• MW: 204.002087831497
• MDL: MFCD23713121
• CID: 4764341
• Update Time: 2026-02-26

2,6-Difluoro-4-(methylthio)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-4-(methylthio)phenylboronic acid
• (2,6-Difluoro-4-(methylthio)phenyl)boronic acid
• Z1297

• MDL： MFCD23713121
• Inchi： 1S/C7H7BF2O2S/c1-13-4-2-5(9)7(8(11)12)6(10)3-4/h2-3,11-12H,1H3
• InChI Key： CQDPMRRHDCYXHG-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C(B(O)O)=C(C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 161
• Topological Polar Surface Area: 65.8

Additional information on 2,6-Difluoro-4-(methylthio)phenylboronic acid

Comprehensive Guide to 2,6-Difluoro-4-(methylthio)phenylboronic acid (CAS: 1451392-53-2): Properties, Applications, and Market Insights

2,6-Difluoro-4-(methylthio)phenylboronic acid (CAS: 1451392-53-2) is a specialized boronic acid derivative widely used in pharmaceutical research, agrochemical development, and material science. This compound belongs to the class of organoboron compounds, which are critical intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. With its unique structural features, including fluorine substitution and a methylthio group, this boronic acid offers distinct reactivity and stability advantages.

The growing demand for fluorinated boronic acids in drug discovery has positioned 2,6-Difluoro-4-(methylthio)phenylboronic acid as a valuable building block. Researchers frequently search for "boronic acid derivatives for Suzuki coupling" or "fluorophenylboronic acid applications," highlighting its relevance in API synthesis and bioconjugation. Its CAS number 1451392-53-2 ensures precise identification in regulatory and procurement contexts.

From a chemical perspective, the electron-withdrawing fluorine atoms at the 2- and 6-positions enhance the electrophilicity of the boronic acid group, while the methylthio moiety influences solubility and steric properties. This balance makes it ideal for constructing heterocyclic compounds and biaryl structures—key motifs in kinase inhibitors and PET tracer development. Recent publications on "boronic acid-based sensors" further underscore its versatility beyond traditional coupling chemistry.

In the pharmaceutical sector, 2,6-Difluoro-4-(methylthio)phenylboronic acid addresses trending needs like "targeted cancer therapies" and "proteolysis-targeting chimeras (PROTACs)." Its compatibility with late-stage functionalization protocols aligns with industry shifts toward modular drug design. Meanwhile, agrochemical innovators leverage its meta-substituted aromatic ring to develop novel crop protection agents with improved environmental profiles.

The market for high-purity boronic acids is expanding, driven by queries like "where to buy 1451392-53-2" and "custom boron reagent synthesis." Suppliers now emphasize batch-to-batch consistency and low heavy metal content, reflecting stricter quality demands in GMP applications. Storage recommendations typically suggest anhydrous conditions at 2–8°C to preserve reactivity.

Environmentally, 2,6-Difluoro-4-(methylthio)phenylboronic acid benefits from the inherent biodegradability of boron-containing compounds. Modern synthetic routes focus on atom economy and catalytic processes, responding to searches for "green chemistry boronic acids." Analytical methods like HPLC purity testing and 19F NMR characterization ensure compliance with evolving regulatory standards.

Emerging applications in organic electronics and MOF construction demonstrate the compound’s interdisciplinary potential. Researchers exploring "boronic acid click chemistry" or "fluorescent molecular probes" will find its photo-stability and chelation properties particularly advantageous. These developments align with global interest in functional materials for energy storage and biomedical devices.

For laboratory handling, proper personal protective equipment (PPE) including nitrile gloves and ventilation is recommended when working with 1451392-53-2. While not classified as hazardous under standard conditions, its powder form requires precautions against inhalation. Disposal should follow institutional guidelines for organoboron waste.

In summary, 2,6-Difluoro-4-(methylthio)phenylboronic acid exemplifies how tailored molecular architecture enables breakthroughs across industries. Its CAS 1451392-53-2 serves as a gateway to advanced research in precision synthesis, answering contemporary scientific challenges from drug resistance mitigation to smart material engineering.